Cas no 394222-91-4 (1H-Benzimidazole-2-methanamine,5,7-difluoro-)

• Product Name: 1H-Benzimidazole-2-methanamine,5,7-difluoro-
• CAS No: 394222-91-4
• MF: C₈H₇F₂N₃
• MW: 183.158087968826
• CID: 299666
• PubChem ID: 45077899
• Update Time: 2025-04-19

1H-Benzimidazole-2-methanamine,5,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,5,7-difluoro-
• 1H-Benzimidazole-2-methanamine,4,6-difluoro- (9CI)
• SCHEMBL4269239
• (4,6-difluoro-1H-benzimidazol-2-yl)methanamine
• (4,6-difluoro-1H-benzo[d]imidazol-2-yl)methanamine
• 4,6-difluoro-1h-benzimidazole-2-methanamine
• 1H-Benzimidazole-2-methanamine,4,6-difluoro-(9CI)
• AKOS017514581
• 394222-91-4

• Inchi： 1S/C8H7F2N3/c9-4-1-5(10)8-6(2-4)12-7(3-11)13-8/h1-2H,3,11H2,(H,12,13)
• InChI Key： XGMHFIJWQYAMMH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N=C(CN)N2)F

Computed Properties

• Exact Mass: 183.06091
• Monoisotopic Mass: 183.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7